3-Amino[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

• IUPAC Name: 3-amino-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• InChI: InChI=1S/C7H6N4O2/c8-7-10-9-5-2-1-4(6(12)13)3-11(5)7/h1-3H,(H2,8,10)(H,12,13)
• InChI Key: PYFBZFHVWCARRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN=C(N2C=C1C(=O)O)N
• Molecular Formula: C7H6N4O2
• Molecular Weight: 178.15 g/mol

Description

“3-Amino[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid” is a heterocyclic organic compound. It is a unique compound present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds like “3-Amino[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid” has been a subject of interest in recent years. Various synthetic methods have been reported, providing access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Molecular Structure Analysis

The molecular structure of “3-Amino[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid” is characterized by a 1,2,4-triazole ring substituted with an amino group.

Chemical Reactions Analysis

1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors. They have been introduced as an antimicrobial agent and various medicines due to having N–C–S linkage in the skeleton.

Scientific Research Applications

Microbiology Applications

Compounds like 3-Amino-1,2,4-triazole have been used in microbiology to study yeast cell cultures. .

Energetic Materials

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Antibacterial Activity

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Synthesis of Functionalized Triazoles

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Mechanochemical Synthesis

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Nitrogen-Containing Heterocycles Production

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Safety and Hazards

While specific safety and hazard information for “3-Amino[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid” is not available, it’s worth noting that 3-Amino-1,2,4-triazole is known to be a nonselective systemic triazole herbicide and is not used on food crops because of its carcinogenic properties.

Future Directions

The future directions in the research of “3-Amino[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid” and similar compounds involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates.

Mechanism of Action

Target of Action

Compounds containing the 1,2,4-triazole moiety are known to interact with various biological receptors through hydrogen-bonding and dipole interactions .

Mode of Action

It is known that 1,2,4-triazoles operate as main pharmacophores, interacting with biological receptors through hydrogen-bonding and dipole interactions .

Biochemical Pathways

1,2,4-triazole-containing compounds have been found to exhibit a wide range of potential pharmaceutical activities, suggesting they may interact with multiple biochemical pathways .

Pharmacokinetics

Some triazole-based drugs are known to have poor solubility in water and other medicinal solvents, which can lead to negligible bioaccessibility .

Result of Action

Compounds containing the 1,2,4-triazole moiety have been associated with a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities .

Action Environment

The solubility of triazole-based drugs can be influenced by the solvent environment .